Cas no 67390-33-4 (3-methyl-5,6,7,8-tetrahydro-1h-pyrido[2,3-d]pyrimidine-2,4-dione)
![3-methyl-5,6,7,8-tetrahydro-1h-pyrido[2,3-d]pyrimidine-2,4-dione structure](https://ossimg.kuujia.com/scimg/67500/67390-33-4x500.png)
67390-33-4 structure
Product Name:3-methyl-5,6,7,8-tetrahydro-1h-pyrido[2,3-d]pyrimidine-2,4-dione
CAS No:67390-33-4
MF:C8H11N3O2
MW:181.191841363907
CID:965936
PubChem ID:330361
Update Time:2025-04-19
3-methyl-5,6,7,8-tetrahydro-1h-pyrido[2,3-d]pyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-5,6,7,8-tetrahydro-1h-pyrido[2,3-d]pyrimidine-2,4-dione
- AC1L76PV
- NSC318512
- 67390-33-4
- DTXSID50317574
- NSC-318512
-
- Inchi： 1S/C8H11N3O2/c1-11-7(12)5-3-2-4-9-6(5)10-8(11)13/h9H,2-4H2,1H3,(H,10,13)
- InChI Key： XZFNAZOXAXMWGQ-UHFFFAOYSA-N
- SMILES： O=C1C2=C(NC(N1C)=O)NCCC2
Computed Properties
- Exact Mass: 181.08523
- Monoisotopic Mass: 181.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 61.44
- LogP: -0.43030
3-methyl-5,6,7,8-tetrahydro-1h-pyrido[2,3-d]pyrimidine-2,4-dione Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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